Cas no 197969-58-7 (2,7-Dibromo-9,9-diethylfluorene)

• Product Name: 2,7-Dibromo-9,9-diethylfluorene
• CAS No: 197969-58-7
• MF: C₁₇H₁₆Br₂
• MW: 380.116943359375
• CID: 66509
• PubChem ID: 3531045
• Update Time: 2025-04-18

2,7-Dibromo-9,9-diethylfluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-9,9-diethylfluorene
• 9H-Fluorene,2,7-dibromo-9,9-diethyl-
• 2,7-Dibromo-9,9-diethyl-9H-fluorene
• 9,9-Diethyl-2,7-dibromofluorene
• 2,5-dibromo-9,9-diethylfluorene
• 2,5-DIMETHYL-4-PIPERIDIN-1-YL-BENZALDEHYDE
• 2,7-dibromo-9,9-diethyl-fluorene
• AC-5812
• 2,7-Dibromo-9,9-diet
• SCHEMBL1086094
• AKOS015895998
• CS-0170302
• DTXSID10393379
• FT-0659432
• 197969-58-7
• TYECWABMXAYFSG-UHFFFAOYSA-N
• A813954
• YSZC1489
• 9H-Fluorene, 2,7-dibromo-9,9-diethyl-

• Inchi： 1S/C17H16Br2/c1-3-17(4-2)15-9-11(18)5-7-13(15)14-8-6-12(19)10-16(14)17/h5-10H,3-4H2,1-2H3
• InChI Key： TYECWABMXAYFSG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(=CC=3C(CC)(CC)C=2C=1)Br

Computed Properties

• Exact Mass: 377.96200
• Monoisotopic Mass: 377.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 6.9

Experimental Properties

• Density: 1.494
• Boiling Point: 426.6°C at 760 mmHg
• Flash Point: 247.8°C
• Refractive Index: 1.606
• PSA: 0.00000
• LogP: 6.29810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls